Cas no 122476-85-1 (2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine)

• Product Name: 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine
• CAS No: 122476-85-1
• MF: C₁₇H₃₂N₂O₂SSn
• MW: 447.223182678223
• MDL: MFCD07787379
• CID: 1074393
• Update Time: 2025-05-19

2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine
• 2-Methylsulfonyl-5-(tri-n-butylstannyl)pyrimidine
• tributyl-(2-methylsulfonylpyrimidin-5-yl)stannane

• MDL： MFCD07787379
• Inchi： 1S/C5H5N2O2S.3C4H9.Sn/c1-10(8,9)5-6-3-2-4-7-5;3*1-3-4-2;/h3-4H,1H3;3*1,3-4H2,2H3;
• InChI Key： RRHTVQOGUAOHDR-UHFFFAOYSA-N
• SMILES： [Sn](C1=CN=C(N=C1)S(C)(=O)=O)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 448.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 68.30000
• LogP: 5.01700

2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：(BD306542)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine

Recent Advances in the Application of 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine (CAS: 122476-85-1) in Chemical Biology and Pharmaceutical Research

2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine (CAS: 122476-85-1) is a specialized organotin compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and stannyl functional groups, serves as a critical intermediate in the synthesis of various biologically active molecules, including nucleoside analogs and heterocyclic compounds. Recent studies have highlighted its role in facilitating cross-coupling reactions, such as the Stille coupling, which is pivotal in the construction of complex molecular architectures for drug discovery and development.

One of the most notable advancements involving 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine is its application in the synthesis of pyrimidine-based antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of novel inhibitors targeting viral polymerases. The researchers utilized its stannyl group to achieve selective C-C bond formation, resulting in derivatives with enhanced binding affinity and reduced cytotoxicity. This breakthrough underscores the compound's potential in addressing unmet medical needs, particularly in the treatment of emerging viral infections.

In addition to its antiviral applications, recent research has explored the use of 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine in cancer therapeutics. A collaborative study between academic and industrial researchers, published in ACS Chemical Biology, revealed its utility in the synthesis of pyrimidine-based kinase inhibitors. The study employed high-throughput screening to identify lead compounds derived from this intermediate, which exhibited potent inhibitory activity against oncogenic kinases while maintaining favorable pharmacokinetic profiles. These findings highlight the compound's role in accelerating the discovery of targeted cancer therapies.

Beyond its pharmacological applications, 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine has also been investigated for its utility in chemical biology tools. A 2024 report in Angewandte Chemie detailed its incorporation into photoaffinity probes for studying protein-ligand interactions. The sulfonyl group's ability to act as a leaving group facilitated the efficient labeling of target proteins, enabling researchers to map binding sites with unprecedented precision. This innovative approach has opened new avenues for understanding molecular mechanisms underlying disease pathways.

Despite these promising developments, challenges remain in the large-scale production and handling of 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the environmental impact associated with organotin compounds. A 2023 patent application by a leading pharmaceutical company disclosed a novel catalytic system that minimizes tin waste while maintaining high reaction efficiency. Such advancements are critical for ensuring the sustainable use of this valuable intermediate in industrial settings.

In conclusion, 2-(Methylsulfonyl)-5-(tributylstannyl)pyrimidine (CAS: 122476-85-1) continues to be a cornerstone in modern chemical biology and pharmaceutical research. Its multifaceted applications, ranging from antiviral drug development to chemical probe design, underscore its importance in advancing biomedical science. Future research directions may focus on expanding its utility in emerging areas such as PROTAC technology and RNA-targeted therapeutics, further solidifying its position as an indispensable tool in drug discovery.